Cas no 2170501-97-8 (5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine)

5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine structure
2170501-97-8 structure
Product Name:5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine
CAS No:2170501-97-8
MF:C13H17BF3NO2
MW:287.085794210434
CID:6815428
PubChem ID:133662160
Update Time:2025-03-21

5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • XKHXSRJQCMAADT-UHFFFAOYSA-N
    • 2170501-97-8
    • CS-33067
    • 5-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine
    • 5-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-(trifluoromethyl)pyridine
    • Inchi: 1S/C13H17BF3NO2/c1-8-7-18-10(13(15,16)17)6-9(8)14-19-11(2,3)12(4,5)20-14/h6-7H,1-5H3
    • InChI Key: XKHXSRJQCMAADT-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(B2OC(C)(C)C(C)(C)O2)C(C)=CN=1)(F)F

Computed Properties

  • Exact Mass: 287.1304434Da
  • Monoisotopic Mass: 287.1304434Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 357
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4Ų
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